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Compound of Interest

Compound Name: tert-Butyl methyl sulfide

Cat. No.: B1345668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for tert-Butyl
methyl sulfide (CAS No. 6163-64-0). The information is compiled from Safety Data Sheets

(SDS) from various suppliers and established experimental guidelines to ensure a high level of

detail and accuracy for professionals in research and drug development.

Chemical and Physical Properties
tert-Butyl methyl sulfide is a colorless, highly flammable liquid with a characteristic stench.[1]

Its key physical and chemical properties are summarized in the table below for easy reference

and comparison.
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Property Value Source

Molecular Formula C5H12S [1]

Molecular Weight 104.2 g/mol [1]

Appearance Colorless liquid [1][2]

Odor Stench [1][3]

Boiling Point/Range 101 - 102 °C (214 - 216 °F) [1][2][4]

Flash Point -3 °C (26.6 °F) [1][5]

Density 0.826 g/mL at 25 °C [1][2]

Water Solubility Insoluble [1]

Refractive Index n20/D 1.44 [2]

Hazard Identification and GHS Classification
tert-Butyl methyl sulfide is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are its flammability and its potential to cause irritation to the skin, eyes, and respiratory system.

[1][4][6]

GHS Classification Summary

Hazard Class Category Hazard Statement

Flammable liquids 2
H225: Highly flammable liquid

and vapor

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity -

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation
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Signal Word: Danger[1][4]

Hazard Pictograms:

Flame (GHS02)

Exclamation Mark (GHS07)

Toxicological Information
While specific acute toxicity data for tert-Butyl methyl sulfide is not readily available, the

primary toxicological concerns are its irritant effects.[1][7] There is no data available to suggest

that the substance is a germ cell mutagen, carcinogen, or reproductive toxicant.[1][4]

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[8]

Mechanism of Action and Signaling Pathways
There is currently no specific information available in the scientific literature detailing the

precise mechanism of action or the signaling pathways involved in the toxicological effects of

tert-Butyl methyl sulfide.

However, research on other sulfur-containing compounds offers some context. For instance,

hydrogen sulfide (H₂S), a related gasotransmitter, is known to interact with various cellular

processes. It can modulate oxidative stress through pathways like the Keap1/Nrf2 system,

where it can induce the translocation of Nrf2 to the nucleus, leading to the expression of

antioxidant genes.[1] H₂S can also influence mitochondrial function and cellular bioenergetics.

It's important to note that these are general mechanisms for sulfur compounds and have not

been specifically demonstrated for tert-Butyl methyl sulfide.

Experimental Protocols
The following sections detail standardized experimental protocols for assessing the skin and

eye irritation potential of chemicals like tert-Butyl methyl sulfide, based on OECD guidelines.
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Skin Irritation Testing (based on OECD Guideline 439: In
Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method)
This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the

skin irritation potential of a substance.[9]

Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated in 6-well plates in a

cell culture incubator (37°C / 5% CO2) for a specified period, typically overnight.[9]

Application of Test Substance: A defined amount of the test substance (e.g., 30μl for liquids

or 25mg for solids) is applied directly to the surface of the RhE tissue.[9] Triplicate tissues

are used for each test substance, along with positive (e.g., 5% SDS) and negative (e.g.,

ultrapure water) controls.[9]

Exposure and Post-Incubation: The tissues are exposed to the test substance for a defined

period (e.g., 60 minutes) in a cell culture incubator.[9] Following exposure, the tissues are

thoroughly rinsed to remove the test substance and then incubated in fresh medium for a

recovery period (e.g., 42 hours).[9]

Viability Assessment: Tissue viability is determined using a cell viability assay, most

commonly the MTT assay.[9] In this assay, the viable cells metabolize the MTT dye into a

blue formazan salt, which is then extracted and quantified spectrophotometrically.[9]

Classification: The substance is classified based on the mean tissue viability relative to the

negative control. If the mean viability is ≤ 50%, the substance is classified as a skin irritant

(UN GHS Category 2).[9] If the viability is > 50%, it is considered non-irritant.[9]

Experimental Workflow for In Vitro Skin Irritation Testing
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Caption: Workflow for OECD TG 439 In Vitro Skin Irritation Test.
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Eye Irritation Testing (based on OECD Guideline 405:
Acute Eye Irritation/Corrosion)
This in vivo test is designed to determine the potential of a substance to cause eye irritation or

corrosion. A weight-of-evidence analysis and in vitro testing are strongly recommended before

considering in vivo studies to minimize animal testing.[1]

Methodology:

Animal Selection and Preparation: Healthy, young adult albino rabbits are typically used.[1]

Both eyes of each animal are examined 24 hours before the test to ensure they are free from

defects.[1]

Test Substance Administration: The test substance is instilled into the conjunctival sac of one

eye of the animal. The other eye remains untreated and serves as a control.[1]

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

instillation. Observations may continue for up to 21 days if irritation persists.[1] Ocular

lesions (cornea, iris, and conjunctivae) are graded according to a numerical scale.

Classification: The classification of the substance's irritancy potential is based on the severity

and persistence of the observed ocular lesions.

Experimental Workflow for In Vivo Eye Irritation Testing
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Caption: Workflow for OECD TG 405 In Vivo Eye Irritation Test.
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Handling, Storage, and Emergency Procedures
Proper handling and storage are crucial to minimize the risks associated with tert-Butyl methyl
sulfide.

Safe Handling and Storage Recommendations

Aspect Recommendation Source(s)

Handling

- Keep away from heat, sparks,

open flames, and hot surfaces.

[1][4] - Use explosion-proof

electrical, ventilating, and

lighting equipment.[1][4] - Use

only non-sparking tools.[1][4] -

Take precautionary measures

against static discharge.[1][4] -

Avoid contact with skin and

eyes.[1][4] - Avoid breathing

vapor or mist.[4] - Use only

outdoors or in a well-ventilated

area.[1]

[1][4]

Storage

- Store in a well-ventilated

place.[1] - Keep container

tightly closed.[1][4] - Store in a

dry and cool place.[6] - Store

in a flammables area.[1]

[1][4][6]

Incompatible Materials

- Strong oxidizing agents.[1] -

Strong acids.[1] - Strong

bases.[1]

[1]

First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1345668?utm_src=pdf-body
https://www.benchchem.com/product/b1345668?utm_src=pdf-body
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://www.robinsonbrothers.uk/our-products/speciality-fine-chemicals/tert-butyl-methyl-sulfide
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://www.robinsonbrothers.uk/our-products/speciality-fine-chemicals/tert-butyl-methyl-sulfide
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://www.researchgate.net/publication/256929242_Polysulfide_exerts_a_protective_effect_against_cytotoxicity_caused_by_t-buthylhydroperoxide_through_Nrf2_signaling_in_neuroblastoma_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure Source(s)

Eye Contact

- Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

[1] - Remove contact lenses, if

present and easy to do.

Continue rinsing.[1] - Get

medical attention.[1]

[1]

Skin Contact

- Take off immediately all

contaminated clothing.[1] -

Rinse skin with water or

shower.[1] - Wash off

immediately with soap and

plenty of water.[1] - Get

medical attention if irritation

develops or persists.[3]

[1][3]

Inhalation

- Remove person to fresh air

and keep comfortable for

breathing.[1] - If not breathing,

give artificial respiration.[1] -

Call a POISON CENTER or

doctor if you feel unwell.[1]

[1]

Ingestion

- Do NOT induce vomiting.[4] -

Never give anything by mouth

to an unconscious person.[4] -

Rinse mouth with water.[4] -

Consult a physician.[4]

[4]

Fire-Fighting and Accidental Release Measures
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Scenario Recommended Action Source(s)

Fire

- Use dry sand, dry chemical,

or alcohol-resistant foam to

extinguish.[1] - Do NOT use a

water jet.[4] - Wear self-

contained breathing apparatus

for firefighting if necessary.[4]

[1][4]

Accidental Release

- Use personal protective

equipment.[4] - Remove all

sources of ignition.[4] - Ensure

adequate ventilation.[4] -

Prevent further leakage or

spillage if safe to do so.[4] -

Contain spillage, and then

collect with non-combustible

absorbent material (e.g., sand,

earth, diatomaceous earth,

vermiculite) and place in a

container for disposal.[4]

[4]

Disposal Considerations
Waste from tert-Butyl methyl sulfide is classified as hazardous.[1] Dispose of contents and

container to an approved waste disposal plant in accordance with local, regional, and national

regulations.[1][9] Empty containers may retain product residue and can be dangerous.[1]

Conclusion
tert-Butyl methyl sulfide is a highly flammable liquid that poses a risk of skin, eye, and

respiratory irritation. This guide has summarized the key safety information and provided

detailed experimental workflows for assessing its irritant properties. Adherence to the

recommended handling, storage, and emergency procedures is essential for the safe use of

this chemical in a research and development setting. Further research is needed to elucidate

the specific toxicological mechanisms and potential signaling pathway interactions of this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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